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Cat. No.: B104185 Get Quote

3-Butenal: A Toxicological and Safety
Assessment
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available toxicological

data and safety information for 3-Butenal. It is important to note that specific experimental data

for 3-Butenal is limited in the public domain. Therefore, this guide draws upon data from

structurally similar compounds, particularly α,β-unsaturated aldehydes and specifically 3-

Methyl-2-butenal, to infer potential hazards. This information should be used for guidance and

to inform the design of necessary experimental studies for a definitive safety assessment of 3-
Butenal.

Introduction
3-Butenal (CAS No. 7319-38-2) is a β,γ-unsaturated aldehyde with the molecular formula

C₄H₆O.[1] Its structure, featuring both an aldehyde functional group and a carbon-carbon

double bond, suggests a potential for high reactivity and biological activity.[2] While it is used as

an intermediate in organic synthesis, a thorough understanding of its toxicological profile is

crucial for ensuring safe handling and for predicting the potential adverse effects of new

chemical entities containing this structural motif. This guide summarizes the known

physicochemical properties, available toxicological data (primarily through analogue
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comparison), and outlines standard experimental protocols for its comprehensive safety

evaluation.

Physicochemical Properties
A summary of the key physicochemical properties of 3-Butenal is presented in Table 1. These

properties are essential for understanding its potential for absorption, distribution, metabolism,

and excretion (ADME) in biological systems, as well as for determining appropriate handling

and storage procedures.

Table 1: Physicochemical Properties of 3-Butenal

Property Value Reference

Molecular Formula C₄H₆O [1][3]

Molecular Weight 70.09 g/mol [1]

Appearance Colorless to pale yellow liquid [4]

Boiling Point
68.00 to 69.00 °C @ 760.00

mm Hg (est.)
[4]

Vapor Pressure 139.818 mmHg @ 25 °C (est.) [4]

Flash Point -10.00 °F (-23.33 °C) (est.) [4]

logP (o/w) 0.414 (est.) [4]

Water Solubility
3.554e+004 mg/L @ 25 °C

(est.)
[4]

Toxicological Data (Analogue-Based)
Direct and comprehensive toxicological data for 3-Butenal are not readily available. Therefore,

the following sections present data for the structurally related and well-studied α,β-unsaturated

aldehyde, 3-Methyl-2-butenal, to provide an indication of the potential hazards of 3-Butenal. It
is critical to interpret this data with caution, as the difference in the position of the double bond

(β,γ in 3-Butenal vs. α,β in analogues) can influence reactivity and toxicity.
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Acute Toxicity
Acute toxicity studies are designed to assess the adverse effects that occur shortly after a

single dose of a substance. The data for 3-Methyl-2-butenal suggests moderate acute toxicity

via the oral and inhalation routes and low acute toxicity via the dermal route.[3]

Table 2: Acute Toxicity Data for 3-Methyl-2-butenal

Test Species Route Value Reference

LD₅₀ Rat Oral 690 mg/kg bw [3]

LC₅₀ Rat Inhalation (4h) 3700 mg/m³ [3]

LD₅₀ Rabbit Dermal 3400 mg/kg bw [3]

Skin and Eye Irritation
Unsaturated aldehydes are often irritating to the skin and eyes. For 3-Methyl-2-butenal, it is

reported to be corrosive to the skin and highly irritating to the eyes.[3] Vapors can also be

irritating to the skin, eyes, and respiratory tract.[3]

Sensitization
Skin sensitization is an allergic reaction that can occur after repeated contact with a substance.

A guinea pig maximization test indicated that 3-Methyl-2-butenal has a skin sensitizing

potential.[3]

Genotoxicity
Genotoxicity tests are used to determine if a substance can damage genetic material (DNA). In

vitro studies (Ames test) for 3-Methyl-2-butenal have produced inconclusive results, while in

vivo studies (micronucleus test and unscheduled DNA synthesis) were negative.[5]

Table 3: Genotoxicity Data for 3-Methyl-2-butenal
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Test System Result Reference

Ames Test S. typhimurium Inconclusive [5]

Micronucleus Test Mouse Not clastogenic [5]

Unscheduled DNA

Synthesis
Rat

Did not induce DNA

damage
[5]

Experimental Protocols
For a comprehensive toxicological evaluation of 3-Butenal, a battery of standardized tests

should be conducted according to internationally recognized guidelines, such as those

established by the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (OECD 423)
The acute toxic class method is a stepwise procedure that uses a small number of animals to

estimate the acute oral toxicity.
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OECD 423: Acute Toxic Class Method

Select Starting Dose
(e.g., 2000, 300, 50, 5 mg/kg)

Dose 3 animals
(single sex, usually female)

Observe for mortality/morbidity
(up to 14 days)

Evaluate Outcome

Stop and Classify

Sufficient mortality
or clear outcome

Proceed to Next Step
(lower or higher dose)

Unclear outcome

Click to download full resolution via product page

Figure 1: Experimental workflow for OECD Guideline 423 (Acute Oral Toxicity - Acute Toxic

Class Method).

Skin Irritation/Corrosion (OECD 404)
This in vivo test assesses the potential of a substance to cause skin irritation or corrosion.
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OECD 404: Skin Irritation/Corrosion

Prepare animal skin
(shave a small patch)

Apply 0.5 mL or 0.5 g of substance
under a semi-occlusive patch

Exposure period
(typically 4 hours)

Remove patch and wash skin

Observe for erythema and edema
at 1, 24, 48, and 72 hours

Score skin reactions
(Draize scale)

Classify as irritant or non-irritant

Click to download full resolution via product page

Figure 2: Experimental workflow for OECD Guideline 404 (Acute Dermal Irritation/Corrosion).

Eye Irritation/Corrosion (OECD 405)
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This test evaluates the potential of a substance to cause eye irritation or corrosion.

OECD 405: Eye Irritation/Corrosion

Select healthy young adult albino rabbits

Instill 0.1 mL or 0.1 g of substance
into the conjunctival sac of one eye Untreated eye serves as control

Examine eyes at 1, 24, 48, and 72 hours
and daily thereafter if effects persist

Score lesions of cornea, iris, and conjunctiva

Classify based on severity
and reversibility of effects

Click to download full resolution via product page

Figure 3: Experimental workflow for OECD Guideline 405 (Acute Eye Irritation/Corrosion).

Bacterial Reverse Mutation Test (Ames Test; OECD 471)
The Ames test is a widely used in vitro method to assess the mutagenic potential of a chemical.
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OECD 471: Ames Test

Select bacterial strains
(e.g., Salmonella typhimurium, E. coli)

Expose bacteria to test substance
with and without metabolic activation (S9)

Plate bacteria on minimal agar medium
lacking the required amino acid

Incubate plates for 48-72 hours

Count revertant colonies

Compare revertant counts to negative control

Positive for mutagenicity

Significant increase

Negative for mutagenicity

No significant increase

Click to download full resolution via product page

Figure 4: Experimental workflow for OECD Guideline 471 (Bacterial Reverse Mutation Test).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b104185?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Mechanism of Toxicity and Signaling
Pathways
The toxicity of unsaturated aldehydes is often attributed to their electrophilic nature, allowing

them to react with biological nucleophiles such as proteins and DNA.[6] For α,β-unsaturated

aldehydes, the primary mechanism of toxicity is Michael addition, where a nucleophile attacks

the β-carbon of the conjugated system.[2] Although 3-Butenal is a β,γ-unsaturated aldehyde

and lacks this conjugation, it can potentially isomerize to the more reactive α,β-unsaturated

isomer, crotonaldehyde, under certain physiological conditions.

Should isomerization occur, the resulting crotonaldehyde could interact with cellular

macromolecules, leading to a cascade of toxic events. A potential signaling pathway for toxicity

induced by α,β-unsaturated aldehydes is depicted below.
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Potential Toxicity Pathway for Unsaturated Aldehydes

3-Butenal

Isomerization (potential)

Crotonaldehyde
(α,β-unsaturated aldehyde)

Michael Addition

Covalent Adduct Formation

Cellular Nucleophiles
(e.g., Thiols in proteins, DNA bases)

Oxidative Stress
Enzyme Inactivation

Cellular Damage
(e.g., Protein dysfunction, DNA damage)

Apoptosis/Necrosis

Click to download full resolution via product page
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Figure 5: Postulated mechanism of toxicity for 3-Butenal via isomerization to an α,β-

unsaturated aldehyde.

Safety Information and Handling
Based on the data from analogous compounds and its chemical structure, 3-Butenal should be

handled with caution. It is likely to be flammable and irritating to the skin, eyes, and respiratory

system.[3] Appropriate personal protective equipment (PPE), including safety goggles,

chemical-resistant gloves, and a lab coat, should be worn when handling this substance. Work

should be conducted in a well-ventilated area or a chemical fume hood.

Conclusion
While there is a significant lack of direct toxicological data for 3-Butenal, information from

structurally related compounds, particularly 3-Methyl-2-butenal, suggests that it may pose

several health hazards, including acute toxicity, skin and eye irritation, and skin sensitization.

Its potential to isomerize to the more reactive crotonaldehyde warrants a thorough investigation

of its genotoxic potential. The experimental protocols outlined in this guide, based on OECD

guidelines, provide a framework for the comprehensive toxicological evaluation of 3-Butenal.
Such studies are essential to fully characterize its safety profile and to ensure its safe use in

research and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [toxicological data and safety information for 3-Butenal].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104185#toxicological-data-and-safety-information-
for-3-butenal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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